molecular formula C31H42FN6O9P B8752718 Di-tert-butyl ((6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)amino)-2,2-dimethyl-3-oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)methyl) phosphate

Di-tert-butyl ((6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)amino)-2,2-dimethyl-3-oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)methyl) phosphate

Cat. No.: B8752718
M. Wt: 692.7 g/mol
InChI Key: LNXIKEOPYQNZKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Di-tert-butyl ((6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)amino)-2,2-dimethyl-3-oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)methyl) phosphate is a useful research compound. Its molecular formula is C31H42FN6O9P and its molecular weight is 692.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C31H42FN6O9P

Molecular Weight

692.7 g/mol

IUPAC Name

ditert-butyl [6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl phosphate

InChI

InChI=1S/C31H42FN6O9P/c1-29(2,3)46-48(40,47-30(4,5)6)44-17-38-26-20(45-31(7,8)27(38)39)12-13-23(36-26)35-25-19(32)16-33-28(37-25)34-18-14-21(41-9)24(43-11)22(15-18)42-10/h12-16H,17H2,1-11H3,(H2,33,34,35,36,37)

InChI Key

LNXIKEOPYQNZKM-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)N(C2=C(O1)C=CC(=N2)NC3=NC(=NC=C3F)NC4=CC(=C(C(=C4)OC)OC)OC)COP(=O)(OC(C)(C)C)OC(C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-[[5-Fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-4H-pyrido[3,2-b][1,4]oxazin-3-one (Step B) (382 kg, 1.00 mol eq), tetra-n-butylammonium chloride (57.5 kg, 0.25 mol eq) and potassium carbonate (252 kg, 2.25 mol eq) in N,N-dimethylacetamide (1792 kg) is warmed to about 40° C. with stirring. To this is added a solution of ditert-butyl chloromethyl phosphate (Example 2) in isopropyl acetate (229 kg ditert-butyl chloromethyl phosphate, 1.10 mol eq, about 25% w/v solution). The resulting mixture is stirred for about 8 hours and then cooled to about 5° C. Isopropyl acetate (1329 kg) is added and then water (2292 kg) slowly, maintaining the temperature at <25° C. The layers are then separated, retaining the upper layer of the three observed. To this is added acetic acid (99 kg) and the resulting solution of the sub-title compound is used directly in the next step.
Quantity
252 kg
Type
reactant
Reaction Step One
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57.5 kg
Type
catalyst
Reaction Step One
Quantity
1792 kg
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
229 kg
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
2292 kg
Type
reactant
Reaction Step Three
Quantity
1329 kg
Type
solvent
Reaction Step Four

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